Cas no 1260787-69-6 (1-(3-Bromophenyl)-5-methyl-1H-pyrazole)

• Product Name: 1-(3-Bromophenyl)-5-methyl-1H-pyrazole
• CAS No: 1260787-69-6
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 4583331
• PubChem ID: 53415542
• Update Time: 2025-06-10

1-(3-Bromophenyl)-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-BROMOPHENYL)-5-METHYL-1H-PYRAZOLE
• 1-(3-bromophenyl)-5-methylpyrazole
• NE27023
• Z1428014101
• CS-0308138
• 1260787-69-6
• AKOS010086009
• C91566
• DB-126526
• EN300-109037
• Z826535876
• SCHEMBL18092936
• 1-(3-Bromophenyl)-5-methyl-1H-pyrazole

• Inchi： 1S/C10H9BrN2/c1-8-5-6-12-13(8)10-4-2-3-9(11)7-10/h2-7H,1H3
• InChI Key： SOKRUOCNOJWGDW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(C)=CC=N1

Computed Properties

• Exact Mass: 235.99491 g/mol
• Monoisotopic Mass: 235.99491 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8
• Molecular Weight: 237.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-Bromophenyl)-5-methyl-1H-pyrazole

Comprehensive Overview of 1-(3-Bromophenyl)-5-methyl-1H-pyrazole (CAS No. 1260787-69-6)

1-(3-Bromophenyl)-5-methyl-1H-pyrazole (CAS No. 1260787-69-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is characterized by its unique molecular structure, which combines a 3-bromophenyl group with a 5-methyl-1H-pyrazole moiety. Such structural features make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel kinase inhibitors and anti-inflammatory agents.

The compound's CAS number 1260787-69-6 is frequently searched in scientific databases, reflecting its relevance in modern drug discovery. Researchers are particularly interested in its potential applications in targeted cancer therapies, as pyrazole derivatives have shown promise in modulating key cellular pathways. The presence of the bromine atom at the 3-position of the phenyl ring enhances the compound's reactivity, enabling diverse cross-coupling reactions for further functionalization.

In the context of green chemistry trends, 1-(3-Bromophenyl)-5-methyl-1H-pyrazole is often discussed for its role in atom-efficient synthesis. Its molecular weight of 237.09 g/mol and precise structural configuration allow for controlled modifications, aligning with the pharmaceutical industry's demand for high-purity intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, which typically exceeds 98% for research-grade samples.

Recent publications highlight the compound's utility in medicinal chemistry optimization. For instance, its electron-withdrawing bromo group facilitates palladium-catalyzed reactions, a hot topic in heterocyclic chemistry. This aligns with frequent search queries like "pyrazole Suzuki coupling" or "bromophenyl building blocks," indicating strong academic and industrial interest. The compound's logP value (approximately 3.2) suggests favorable lipophilicity for drug candidates targeting CNS disorders.

From a supply chain perspective, CAS 1260787-69-6 is typically available in gram to kilogram quantities with custom synthesis options. Storage recommendations emphasize protection from light at 2-8°C to maintain stability. Safety data sheets confirm it requires standard laboratory handling procedures, though users frequently search for "pyrazole derivative safety profile" to ensure compliance with laboratory best practices.

The compound's X-ray crystallography data reveals interesting molecular packing patterns, contributing to discussions about solid-state chemistry. These characteristics make it a subject of study in materials science applications beyond pharmaceuticals, including potential use in organic electronics. Patent analyses show growing IP activity around related pyrazole scaffolds, particularly in EGFR inhibitor development.

Analytical challenges associated with 1-(3-Bromophenyl)-5-methyl-1H-pyrazole often involve regioisomer identification, a common search topic among synthetic chemists. Advanced chromatographic methods have been developed to address this, with reverse-phase HPLC emerging as the gold standard. The compound's UV absorption maxima at 254 nm facilitates convenient detection during purification processes.

In computational chemistry studies, this pyrazole derivative serves as a model compound for molecular docking simulations, particularly in protein-ligand interaction studies. Its torsional angles and conformational flexibility are frequently analyzed using DFT calculations, addressing common researcher questions about bioisosteric replacements in drug design.

The global market for fine chemicals like CAS 1260787-69-6 shows steady growth, driven by contract research organizations and generic drug development. Quality control protocols emphasize residual solvent analysis and heavy metal screening, reflecting regulatory requirements for GMP-compliant intermediates. These aspects generate substantial search traffic around "pharmaceutical intermediate specifications."

Emerging applications in agricultural chemistry explore this compound's potential as a precursor for crop protection agents. Its heterocyclic core appears in several fungicide patents, though commercial development remains at early stages. Environmental fate studies indicate moderate biodegradability, a key consideration for sustainable chemistry initiatives.